6-(4-Chlorophenyl)-2,2-dimethylpiperidin-4-one
Overview
Description
6-(4-Chlorophenyl)-2,2-dimethylpiperidin-4-one, commonly referred to as 6-Chloro-2,2-dimethylpiperidin-4-one, is an organic compound and a derivative of piperidine. It is a colorless solid that is soluble in various organic solvents, such as methanol, ethanol, and dimethyl sulfoxide (DMSO). 6-Chloro-2,2-dimethylpiperidin-4-one has been studied for its potential applications in pharmaceuticals, biochemistry, and other scientific research.
Scientific Research Applications
Optical and Structural Properties
6-(4-Chlorophenyl)-2,2-dimethylpiperidin-4-one and its derivatives have been extensively studied for their optical and structural properties. For instance, a study on cis-2,6-bis(2-chlorophenyl)-3,3-dimethylpiperidin-4-one revealed its potential as an organic Non-Linear Optical (NLO) material. The crystal of this compound is non-centrosymmetric and exhibits significant second harmonic conversion efficiency, making it a candidate for NLO applications (Ponnuswamy et al., 2015).
Spectroscopic Analysis
Spectroscopic techniques like FT-IR, Raman, and NMR have been used to investigate the characteristics of similar compounds, such as (3-chlorophenyl)(3,5-dimethylpiperidin-1-yl)methanone. Such studies are crucial in confirming the molecular structure and understanding the chemical reactivity of these compounds (Arasu et al., 2019).
Quantum Mechanical Calculations
Quantum mechanical calculations provide insights into the electronic properties of these compounds. Studies have been conducted to understand their geometric parameters, electronegativity, and chemical reactivity descriptors. Such analyses are essential for predicting chemical stability and potential applications in various fields (Öner et al., 2016).
Cytotoxic Activity and Potential Medical Applications
Some derivatives of 6-(4-Chlorophenyl)-2,2-dimethylpiperidin-4-one have been synthesized and tested for their anti-tumor activities. For instance, metal complexes derived from methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate showed inhibitory actions on human colorectal carcinoma cells, suggesting potential applications in cancer therapy (Aboelmagd et al., 2021).
properties
IUPAC Name |
6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClNO/c1-13(2)8-11(16)7-12(15-13)9-3-5-10(14)6-4-9/h3-6,12,15H,7-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTYKUDWWQYUHRI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=O)CC(N1)C2=CC=C(C=C2)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60943348 |
Source
|
| Record name | 6-(4-Chlorophenyl)-2,2-dimethylpiperidin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60943348 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Chlorophenyl)-2,2-dimethylpiperidin-4-one | |
CAS RN |
2104-81-6 |
Source
|
| Record name | 4-Piperidone, 6-(p-chlorophenyl)-2,2-dimethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002104816 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6-(4-Chlorophenyl)-2,2-dimethylpiperidin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60943348 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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